Cas no 717139-69-0 (1H-Benzimidazole-2-carboxamide, 3a,4,5,6,7,7a-hexahydro-)

• Product Name: 1H-Benzimidazole-2-carboxamide, 3a,4,5,6,7,7a-hexahydro-
• CAS No: 717139-69-0
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 558210
• Update Time: 2024-03-05

1H-Benzimidazole-2-carboxamide, 3a,4,5,6,7,7a-hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-carboxamide, 3a,4,5,6,7,7a-hexahydro-
• 1H-Benzimidazole-2-carboxamide, 3a,4,5,6,7,7a-hexahydro-
• 3a,4,5,6,7,7a-hexahydro-1H-benzimidazole-2-carboxamide

• Inchi： 1S/C8H13N3O/c9-7(12)8-10-5-3-1-2-4-6(5)11-8/h5-6H,1-4H2,(H2,9,12)(H,10,11)
• InChI Key： WXNHRMZGVGRFCN-UHFFFAOYSA-N
• SMILES： C1(C(N)=O)NC2CCCCC2N=1

Computed Properties

• Exact Mass: 167.106
• Monoisotopic Mass: 167.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5A^2